Cas no 57181-82-5 ((1-bromo-2-methylpropyl)benzene)

• Product Name: (1-bromo-2-methylpropyl)benzene
• CAS No: 57181-82-5
• MF: C₁₀H₁₃Br
• MW: 213.114222288132
• CID: 346276
• PubChem ID: 12705531
• Update Time: 2025-06-08

(1-bromo-2-methylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-bromo-2-methylpropyl)-
• (1-bromo-2-methylpropyl)benzene
• DTXSID30507476
• 3-bromo-2-methyl-3-phenyl propane
• SCHEMBL4074988
• 57181-82-5
• EN300-105095

• Inchi： 1S/C10H13Br/c1-8(2)10(11)9-6-4-3-5-7-9/h3-8,10H,1-2H3
• InChI Key： RHGAFWACIZXDNF-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 212.02009
• Monoisotopic Mass: 212.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.3±0.0 g/cm3
• Boiling Point: 228.8±0.0 °C at 760 mmHg
• Flash Point: 95.7±0.0 °C
• PSA: 0
• Vapor Pressure: 0.1±0.0 mmHg at 25°C

(1-bromo-2-methylpropyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (1-bromo-2-methylpropyl)benzene

Chemical Profile of (1-bromo-2-methylpropyl)benzene (CAS No. 57181-82-5)

(1-bromo-2-methylpropyl)benzene, with the CAS number 57181-82-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic hydrocarbon derivative features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a bromine substituent and an isobutyl group on a benzene ring imparts distinct reactivity, enabling its use in diverse chemical transformations.

The compound's molecular structure, characterized by a benzene core substituted with a bromo group at the ortho position relative to the isobutyl group, contributes to its versatility in synthetic applications. This arrangement allows for selective functionalization at multiple sites, making it a preferred building block in medicinal chemistry. Recent advancements in synthetic methodologies have highlighted its role in constructing complex scaffolds essential for drug discovery.

In the context of pharmaceutical development, (1-bromo-2-methylpropyl)benzene has garnered attention due to its potential as a precursor in the synthesis of novel therapeutic agents. Researchers have leveraged its reactivity to develop intermediates for kinase inhibitors, anticancer agents, and antimicrobial compounds. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl motifs prevalent in many drugs.

One of the most compelling aspects of this compound is its utility in generating substituted benzenes with tailored electronic properties. The isobutyl group exerts an electron-donating effect through hyperconjugation and induction, influencing the compound's interaction with biological targets. This feature has been exploited in designing ligands for G-protein coupled receptors (GPCRs), where precise tuning of electronic density is crucial for receptor binding affinity and selectivity.

Recent studies have also explored the pharmacokinetic properties of derivatives derived from (1-bromo-2-methylpropyl)benzene. By incorporating this moiety into drug candidates, researchers have observed improved solubility and metabolic stability, key factors in drug efficacy and bioavailability. For instance, modifications involving this structure have led to compounds with enhanced oral bioavailability and reduced clearance rates, demonstrating its importance in optimizing pharmacokinetic profiles.

The compound's role extends beyond small-molecule drug synthesis; it has found applications in materials science, particularly in the development of liquid crystals and organic semiconductors. Its rigid aromatic core combined with alkyl substituents allows for controlled packing characteristics, which are desirable in optoelectronic materials. This dual functionality as both a pharmaceutical intermediate and a material science precursor underscores its broad utility across multiple scientific disciplines.

In terms of synthetic accessibility, (1-bromo-2-methylpropyl)benzene can be prepared through various routes, including bromination of cumene followed by selective alkylation or direct synthesis from readily available precursors. Advances in catalytic systems have further streamlined these processes, enabling high yields and reduced environmental impact. Such improvements align with the growing emphasis on sustainable chemistry practices in industrial applications.

The compound's reactivity also makes it a valuable tool in mechanistic studies. Its participation in electrophilic aromatic substitution reactions provides insights into reaction pathways and intermediates, contributing to our fundamental understanding of organic transformations. These studies not only advance synthetic chemistry but also inform the design of more efficient synthetic strategies for complex molecules.

Looking ahead, the future prospects for (1-bromo-2-methylpropyl)benzene are promising, with ongoing research uncovering new applications and derivatives. As computational methods improve, virtual screening techniques are being employed to identify novel uses for this compound within drug discovery pipelines. Additionally, green chemistry initiatives are driving innovations in its synthesis and application, ensuring that its utility remains relevant and sustainable.